N-(5-chloro-2-pyridinyl)-4-cyclohexylbenzenesulfonamide

• Molecular Formula: C17H19ClN2O2S
• Molecular Weight: 350.9 g/mol
• IUPAC Name: N-(5-chloropyridin-2-yl)-4-cyclohexylbenzenesulfonamide
• InChI: InChI=1S/C17H19ClN2O2S/c18-15-8-11-17(19-12-15)20-23(21,22)16-9-6-14(7-10-16)13-4-2-1-3-5-13/h6-13H,1-5H2,(H,19,20)
• InChI Key: ANONORHHOPRFLM-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2=CC=C(C=C2)S(=O)(=O)NC3=NC=C(C=C3)Cl

Description

N-(5-chloro-2-pyridinyl)-4-cyclohexylbenzenesulfonamide, commonly known as CCBS, is a chemical compound that has been extensively studied for its potential use in scientific research. CCBS is a sulfonamide derivative that has been shown to have various biochemical and physiological effects, making it a promising tool for researchers in a range of fields.

Mechanism of Action

CCBS works by binding to specific sites on ion channels, altering their function and activity. This can result in changes in cellular signaling pathways and other physiological effects.
Biochemical and Physiological Effects
CCBS has been shown to have a range of biochemical and physiological effects, including the modulation of ion channel activity, the regulation of cellular signaling pathways, and the inhibition of certain enzymes. CCBS has also been shown to have anti-inflammatory and analgesic effects, making it a promising tool for researchers studying these areas.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CCBS in laboratory experiments is its high affinity for certain ion channels, which allows researchers to selectively target these channels and study their function. However, CCBS also has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research involving CCBS, including the study of its effects on other biological targets, the development of new synthetic methods for CCBS, and the optimization of its pharmacological properties for use in clinical settings. Additionally, researchers may explore the use of CCBS in combination with other drugs or therapies to enhance its effects and broaden its potential applications.

Synthesis Methods

CCBS can be synthesized using a variety of methods, including the reaction of 5-chloro-2-pyridinecarboxylic acid with cyclohexylamine and 4-chlorobenzenesulfonyl chloride. This reaction results in the formation of CCBS, which can be purified and isolated using standard laboratory techniques.

Scientific Research Applications

CCBS has been used in a variety of scientific research applications, including the study of ion channels, G protein-coupled receptors, and other biological targets. CCBS has been shown to have a high affinity for certain ion channels, making it a promising tool for researchers studying these channels.